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CAS No.: 1174130-61-0

Cat. No.: B605669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical use of aticaprant,
a selective kappa-opioid receptor (KOR) antagonist. The information compiled here is intended

to guide researchers in designing and conducting animal studies to evaluate the therapeutic

potential of aticaprant for various central nervous system (CNS) disorders, including

depression, anxiety, and substance use disorders.

Introduction to Aticaprant
Aticaprant (also known as JNJ-67953964, CERC-501, and LY-2456302) is a potent and

selective antagonist of the kappa-opioid receptor (KOR).[1][2] The KOR system, along with its

endogenous ligand dynorphin, is implicated in the regulation of mood, stress, and reward.[1][3]

Dysregulation of this system is believed to contribute to the pathophysiology of major

depressive disorder (MDD) and other stress-related conditions.[3][4] By blocking the KOR,

aticaprant is hypothesized to alleviate symptoms of depression, particularly anhedonia (the

inability to experience pleasure).[3][4] Preclinical studies have consistently demonstrated the
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antidepressant-like effects of KOR antagonists in various animal models of stress-induced

behaviors.[5]

Aticaprant's Mechanism of Action: KOR Antagonism
Aticaprant exerts its pharmacological effects by selectively binding to and blocking the kappa-

opioid receptor.[1][2] This receptor is a G-protein coupled receptor (GPCR) that, upon

activation by its endogenous ligand dynorphin, initiates a signaling cascade that ultimately

leads to neuronal inhibition and contributes to negative affective states. By antagonizing the

KOR, aticaprant prevents the downstream signaling initiated by dynorphin, thereby mitigating

the pro-depressive and anxiogenic effects associated with KOR activation.
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Caption: Aticaprant blocks Dynorphin-induced KOR signaling.

Data Presentation: Aticaprant Dosage in Preclinical
Animal Studies
The following table summarizes the dosages of aticaprant used in various preclinical animal

studies. This information can serve as a starting point for dose-selection in future experiments.
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Animal
Model

Species Dosage
Route of
Administrat
ion

Key
Findings

Reference

Unpredictable

Chronic Mild

Stress

(UCMS)

Mouse

(C57BL/6J)

10 mg/kg

(daily)

Intraperitonea

l (i.p.)

Reversed

stress-

induced

deficits in

sucrose

preference,

nesting

behavior, and

forced swim

test.

[4][6]

Alcohol

Deprivation

Effect (ADE)

Mouse

(C57BL/6J)
1-3 mg/kg

Intraperitonea

l (i.p.)

Dose-

dependently

decreased

alcohol

"relapse-like"

drinking.

[7][8]

Alcohol

Deprivation

Effect (ADE) -

Combination

Mouse

(C57BL/6J)

0.3 mg/kg (in

combination

with 1 mg/kg

naltrexone)

Intraperitonea

l (i.p.)

Synergisticall

y reduced

alcohol

"relapse-like"

drinking.

[7][8]

In Vivo KOR

Occupancy

Rat

(Sprague-

Dawley)

ED₅₀ = 0.33

mg/kg
Oral (p.o.)

Demonstrate

d potent and

selective

binding to

KOR.

[5][9]

Alcohol Self-

Administratio

n

Rat 10 mg/kg

(daily for 4

days)

Oral (p.o.) Reduced

ethanol

intake without

causing

adverse

[4]
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effects or

tolerance.

KOR Agonist-

Induced

Antinocicepti

on Blockade

Mouse
1, 3, and 10

mg/kg
Not Specified

10 mg/kg was

the lowest

effective dose

to block

U50,488-

induced

antinociceptio

n for 24

hours.

[4]

Experimental Protocols
Detailed methodologies for key experiments cited in the preclinical evaluation of aticaprant are

provided below.

Unpredictable Chronic Mild Stress (UCMS) Protocol for
Mice
This protocol is designed to induce a depressive-like phenotype in mice, which can then be

used to assess the efficacy of antidepressant treatments like aticaprant.[4][6]

Materials:

Male C57BL/6J mice

Standard laboratory chow and water

Stressor materials (e.g., tilted cages, wet bedding, light/dark cycle reversal, social

isolation/crowding)

Aticaprant solution

Vehicle solution (e.g., saline or a specified vehicle)

Behavioral testing apparatus (e.g., sucrose preference test, forced swim test)
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Procedure:

Habituation: Acclimate mice to the housing facilities for at least one week prior to the start of

the experiment.

Baseline Behavioral Testing: Conduct baseline measurements for behaviors of interest (e.g.,

sucrose preference) before initiating the stress protocol.

UCMS Procedure: Expose mice to a variable sequence of mild stressors daily for a period of

4 weeks. Examples of stressors include:

Tilted cage (45°)

Damp bedding

Reversal of the light/dark cycle

Continuous light or darkness

Social isolation

Crowded housing

Drug Administration:

After 3 weeks of the UCMS protocol, begin daily administration of aticaprant (10 mg/kg,

i.p.) or vehicle.

Continue both the UCMS procedure and drug administration for the remainder of the 4-

week period.

Behavioral Assessments:

Sucrose Preference Test (SPT): Measure the consumption of a sucrose solution versus

water to assess anhedonia. A decrease in sucrose preference is indicative of a

depressive-like state.
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Forced Swim Test (FST): Assess behavioral despair by measuring the duration of

immobility when mice are placed in an inescapable cylinder of water. An increase in

immobility time is interpreted as a depressive-like behavior.

Nesting Behavior: Evaluate self-care and motivational behavior by scoring the quality of

the nest built by the mouse overnight.

Setup

Unpredictable Chronic Mild Stress (UCMS) Protocol

Assessment

Week 0:
Habituation & Acclimation

Baseline Behavioral Testing
(e.g., Sucrose Preference)

Week 1:
Daily Mild Stressors

Week 2:
Daily Mild Stressors

Week 3:
Daily Mild Stressors

Week 4:
Daily Mild Stressors

Start of Treatment
(Aticaprant 10 mg/kg or Vehicle)

Daily Injections Behavioral Assessments
(SPT, FST, Nesting)

Daily Injections
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Caption: Experimental workflow for the UCMS model.

Alcohol Deprivation Effect (ADE) Protocol for Mice
This protocol is used to model relapse-like alcohol drinking behavior in mice and to evaluate

the potential of aticaprant to prevent this behavior.[7][8]

Materials:

Male and female C57BL/6J mice

Two drinking bottles per cage

Ethanol solution (e.g., 20% v/v)

Tap water

Aticaprant solution

Vehicle solution

Sucrose solution (for control experiments)

Procedure:

Intermittent-Access Alcohol Drinking:

House mice individually with two drinking bottles.

Provide 24-hour access to one bottle of ethanol solution and one bottle of tap water every

other day for 3 weeks. This induces excessive alcohol intake.

Abstinence Phase:

Following the 3-week drinking period, remove the ethanol bottle and provide only water for

1 week to induce a state of alcohol deprivation.
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Drug Administration and ADE Test:

Thirty minutes before reintroducing the ethanol bottle, administer aticaprant (1-3 mg/kg,

i.p.) or vehicle.

Reintroduce the ethanol bottle alongside the water bottle and measure alcohol and water

consumption over a specified period (e.g., 4 hours). An increase in alcohol intake

compared to pre-deprivation levels is termed the alcohol deprivation effect.

Control for Specificity:

To ensure that aticaprant's effect is specific to alcohol consumption and not general fluid

intake, a separate experiment can be conducted where mice are given access to a

sucrose solution instead of ethanol.

Conclusion
The preclinical data available for aticaprant strongly support its potential as a novel

therapeutic for CNS disorders, particularly those related to stress and reward. The protocols

and dosage information provided in these application notes are intended to facilitate further

research into the pharmacology and therapeutic applications of this promising KOR antagonist.

Researchers should carefully consider the specific aims of their studies when selecting animal

models, dosages, and behavioral assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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